Cas no 1469027-72-2 (Butane, 1-chloro-4-(2-methoxyethoxy)-2,2-dimethyl-)

• Product Name: Butane, 1-chloro-4-(2-methoxyethoxy)-2,2-dimethyl-
• CAS No: 1469027-72-2
• MF: C₉H₁₉ClO₂
• MW: 194.698962450027
• CID: 5282329
• Update Time: 2025-05-23

Butane, 1-chloro-4-(2-methoxyethoxy)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-chloro-4-(2-methoxyethoxy)-2,2-dimethyl-

• Inchi： 1S/C9H19ClO2/c1-9(2,8-10)4-5-12-7-6-11-3/h4-8H2,1-3H3
• InChI Key： JRESEWSEJJMOAI-UHFFFAOYSA-N
• SMILES： C(Cl)C(C)(C)CCOCCOC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Butane, 1-chloro-4-(2-methoxyethoxy)-2,2-dimethyl-

Butane, 1-chloro-4-(2-methoxyethoxy)-2,2-dimethyl- (CAS No. 1469027-72-2): A Comprehensive Overview

Butane, 1-chloro-4-(2-methoxyethoxy)-2,2-dimethyl- (CAS No. 1469027-72-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, characterized by its complex aliphatic structure and functional groups, presents a promising platform for the development of novel therapeutic agents and chemical intermediates. The nomenclature of this compound is highly descriptive, highlighting its chloro and methoxyethoxy substituents, as well as its dimethyl branching, which collectively contribute to its distinct chemical behavior and reactivity.

The CAS No. 1469027-72-2 serves as a unique identifier for this compound, ensuring precise classification and differentiation in scientific literature and databases. This numbering system is crucial for researchers to accurately reference and retrieve information related to the compound's synthesis, applications, and safety profiles. The presence of both chloro and methoxyethoxy functional groups in the molecular framework suggests potential utility in various chemical transformations, including nucleophilic substitution reactions and etherification processes. These features make it an intriguing candidate for further exploration in synthetic chemistry.

Recent advancements in the field of medicinal chemistry have highlighted the importance of structurally diverse compounds in drug discovery. Butane, 1-chloro-4-(2-methoxyethoxy)-2,2-dimethyl-, with its complex architecture, offers a rich scaffold for medicinal chemists to explore. The dimethyl substitution at the second carbon position introduces steric hindrance, which can influence the compound's solubility, bioavailability, and interaction with biological targets. This steric effect is particularly relevant in the design of enzyme inhibitors and receptor modulators, where precise spatial orientation is critical for efficacy.

The methoxyethoxy group at the fourth carbon position adds another layer of complexity to the molecule. This ether linkage is known to enhance lipophilicity while maintaining good water solubility, making it an attractive feature for oral formulations. Additionally, the chloro substituent can serve as a handle for further functionalization through palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions. These reactivity patterns are frequently exploited in the synthesis of more complex molecules with tailored biological activities.

In the realm of pharmaceutical research, Butane, 1-chloro-4-(2-methoxyethoxy)-2,2-dimethyl-, has been investigated for its potential role as an intermediate in the synthesis of bioactive compounds. Its structural features suggest compatibility with various pharmacophores found in therapeutic agents targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. For instance, modifications at the chloro and methoxyethoxy positions could lead to derivatives with enhanced binding affinity to specific protein targets or improved metabolic stability.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies may include Grignard reactions for introducing alkyl groups, nucleophilic substitution for installing halogen atoms, and etherification reactions for incorporating oxygen-containing functional groups. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for characterizing the intermediate products and confirming the structural integrity of Butane, 1-chloro-4-(2-methoxyethoxy)-2,2-dimethyl-. These analytical methods provide critical insights into reaction mechanisms and help refine synthetic protocols.

The safety profile of Butane, 1-chloro-4-(2-methoxyethoxy)-2,2-dimethyl-, is another important consideration in its application within pharmaceutical research. While not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed to minimize exposure risks during synthesis and purification. Personal protective equipment (PPE), such as gloves and lab coats, should be worn at all times when working with this compound. Additionally, adequate ventilation should be ensured to prevent inhalation of any volatile byproducts that may form during reaction processes.

Recent studies have demonstrated the versatility of Butane derivatives in drug discovery efforts. For example, modifications of similar structural motifs have been explored as potential treatments for cancer by targeting specific enzymes involved in cell proliferation or apoptosis. The presence of both chloro and methoxyethoxy groups provides multiple points for chemical modification without compromising core structural integrity. This flexibility allows medicinal chemists to systematically explore different pharmacological profiles by altering substituent positions or introducing additional functional groups.

The role of computational chemistry in optimizing drug candidates derived from Butane-based scaffolds cannot be overstated. Molecular modeling techniques can predict binding affinities between potential drug candidates and biological targets with high accuracy. By leveraging these computational tools alongside experimental data obtained from synthetic chemistry efforts researchers can accelerate their search for novel therapeutics that meet stringent pharmacological criteria including selectivity efficacy toxicity profile solubility bioavailability etc.

In conclusion Butane 1-chloro-4-(2-methoxyethoxy)- dimethyl- CAS No. 14690027-72- represents an intriguing compound with significant potential applications across multiple domains within pharmaceutical research Its unique structural features offer opportunities for developing innovative therapeutic agents while its well-defined synthetic pathways facilitate efficient production Scalability safety considerations along with ongoing research efforts continue to enhance our understanding how best utilize this promising chemical entity future advancements will likely emerge through interdisciplinary collaborations between organic chemists biochemists pharmacologists computational scientists thereby unlocking new possibilities advancing human health care